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Compound of Interest

2-Chloro-4-methoxy-1-
Compound Name:
methylbenzene

Cat. No.: B1365493

An In-Depth Technical Guide to 3-Chloro-4-methylanisole: Structure, Isomers, and
Characterization

Abstract

This technical guide provides a comprehensive overview of 3-Chloro-4-methylanisole, a
substituted aromatic compound of interest in synthetic chemistry. As a Senior Application
Scientist, this document synthesizes core structural data, explores its isomeric landscape,
outlines a viable synthetic pathway from a common precursor, predicts its spectroscopic
signature, and details critical safety and handling protocols. This guide is intended for
researchers, scientists, and drug development professionals who require a detailed
understanding of this molecule's properties and synthesis. Every section is grounded in
authoritative data to ensure scientific integrity and practical applicability in a laboratory setting.

Core Molecular Identity of 3-Chloro-4-methylanisole

Precise identification is the foundation of all chemical research and development. 3-Chloro-4-
methylanisole is a disubstituted anisole derivative with specific physicochemical properties
derived from its unique arrangement of chloro, methyl, and methoxy functional groups on the
benzene ring.

Identification and Physicochemical Properties
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The fundamental identifiers and properties of 3-Chloro-4-methylanisole are summarized below.
This data is critical for procurement, registration, and computational modeling.

Identifier Value Source
IUPAC Name 3-Chloro-4-methylanisole [1]

CAS Number 54788-38-4 [2][3]
Molecular Formula CsHoCIO [2][4]
Molecular Weight 156.61 g/mol [2][4]
SMILES COclccc(C)e(Chel [4]

ZMZVVVASCILFJL-
InChliKey [4]
UHFFFAOYSA-N

Structural Representation

The spatial arrangement of substituents on the aromatic ring dictates the molecule's reactivity
and physical properties. The structure of 3-Chloro-4-methylanisole is visualized below.
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Target Molecule
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Chloro-4-methylanisole structural information and
isomers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1365493#3-chloro-4-methylanisole-structural-
information-and-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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